Cas no 887922-81-8 (Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-, ethyl ester)

• Product Name: Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-, ethyl ester
• CAS No: 887922-81-8
• MF: C₁₄H₁₀BrNO₂S
• MW: 336.203701496124
• CID: 621457
• PubChem ID: 71408230
• Update Time: 2025-04-19

Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-, ethyl ester
• ethyl 6-bromothieno[2,3-b]quinoline-2-carboxylate
• 887922-81-8
• DTXSID00828241

• Inchi： 1S/C14H10BrNO2S/c1-2-18-14(17)12-7-9-5-8-6-10(15)3-4-11(8)16-13(9)19-12/h3-7H,2H2,1H3
• InChI Key： RAOQPKRUKGSDSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C1C=C(C(=O)OCC)SC1=N2

Computed Properties

• Exact Mass: 334.96156g/mol
• Monoisotopic Mass: 334.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.4Ų